Cas no 1807126-17-5 (3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid
• CAS No: 1807126-17-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4883989
• Update Time: 2025-05-25

3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-4(8(13)14)2-5(6(9)10)7(11)12-3/h2,6H,1H3,(H,13,14)
• InChI Key： MDWDYCUQDRQUON-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid

Research Briefing on 3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid (CAS: 1807126-17-5)

3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid (CAS: 1807126-17-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various agrochemicals and pharmaceuticals, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel fungicides and anticancer agents, owing to its unique structural properties and reactivity.

The compound's molecular structure, characterized by the presence of difluoromethyl and fluoro substituents, enhances its metabolic stability and bioavailability. These features make it an attractive candidate for drug design, especially in the context of optimizing pharmacokinetic properties. Recent research has focused on its role as a building block for the synthesis of more complex molecules, such as kinase inhibitors and antimicrobial agents. For instance, derivatives of 3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid have shown promising activity against resistant strains of bacteria and fungi, suggesting its potential in addressing the growing challenge of antimicrobial resistance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility in the development of selective kinase inhibitors. The study demonstrated that modifications to the carboxylic acid moiety could significantly enhance the compound's binding affinity to specific kinase targets, thereby improving therapeutic efficacy. Another study, published in Bioorganic & Medicinal Chemistry Letters, investigated its application in agrochemicals, revealing that the compound's derivatives exhibit potent fungicidal activity against economically significant crop pathogens.

Despite these advancements, challenges remain in optimizing the synthetic routes for 3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid to ensure cost-effectiveness and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic fluorination and microwave-assisted synthesis, to address these issues. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to further elucidate the compound's mechanism of action and identify novel applications.

In conclusion, 3-(Difluoromethyl)-2-fluoro-6-methylpyridine-5-carboxylic acid represents a versatile and valuable scaffold in both pharmaceutical and agrochemical research. Its unique chemical properties and broad applicability underscore its potential to drive innovation in drug discovery and crop protection. Future research should prioritize the development of efficient synthetic methodologies and the exploration of its biological activities in diverse therapeutic contexts.